Cas no 1706084-75-4 (N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide)

• Product Name: N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide
• CAS No: 1706084-75-4
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6120474
• PubChem ID: 90625223
• Update Time: 2025-05-20

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide
• F6465-0509
• N-[2-hydroxy-3-(2-oxo-1,2-dihydropyridin-1-yl)propyl]naphthalene-1-sulfonamide
• N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]naphthalene-1-sulfonamide
• 1706084-75-4
• AKOS025098678

• Inchi： 1S/C18H18N2O4S/c21-15(13-20-11-4-3-10-18(20)22)12-19-25(23,24)17-9-5-7-14-6-1-2-8-16(14)17/h1-11,15,19,21H,12-13H2
• InChI Key： HNFOKZAWVFVIKS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=CC=CC1=2)(NCC(CN1C=CC=CC1=O)O)(=O)=O

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.1Ų

Additional information on N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide (CAS No. 1706084-75-4): A Comprehensive Overview

N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide (CAS No. 1706084-75-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as NHS, is a derivative of naphthalene sulfonamide and pyridone, which are well-known scaffolds in drug discovery and development.

The naphthalene sulfonamide moiety is a versatile pharmacophore that has been extensively studied for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The pyridone ring, on the other hand, is known for its favorable pharmacokinetic properties and ability to enhance the bioavailability of drug candidates. The combination of these two structural elements in NHS provides a unique platform for the development of new therapeutic agents.

Recent studies have highlighted the potential of NHS in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that NHS exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the potential of NHS as an anticancer agent. Research conducted at the National Cancer Institute has shown that NHS can selectively target cancer cells by inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. This selective cytotoxicity minimizes adverse effects on healthy cells, making NHS a valuable addition to the arsenal of cancer therapeutics.

In addition to its therapeutic potential, NHS has also been studied for its ability to cross the blood-brain barrier (BBB). This property is crucial for the development of drugs targeting central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease. A study published in Pharmaceutical Research in 2022 reported that NHS can effectively penetrate the BBB and exert neuroprotective effects by reducing oxidative stress and neuroinflammation.

The synthesis of NHS involves a multi-step process that includes the formation of the naphthalene sulfonamide moiety and its subsequent coupling with the pyridone-containing side chain. The reaction conditions are carefully optimized to ensure high yields and purity, making it suitable for large-scale production. The synthetic route has been detailed in several publications, providing a robust foundation for further research and development.

From a pharmacological standpoint, NHS has demonstrated favorable pharmacokinetic properties, including good oral bioavailability, low toxicity, and minimal drug-drug interactions. These attributes are essential for ensuring patient compliance and safety during long-term treatment regimens. Preclinical studies have also shown that NHS exhibits a wide therapeutic window, further enhancing its clinical utility.

In conclusion, N-(2-hydroxy-3-(2-oxopyridin-1(2H)-yl)propyl)naphthalene-1-sulfonamide (CAS No. 1706084-75-4) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further clinical investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, NHS is poised to make significant contributions to the field of medicinal chemistry and drug discovery.